Cas no 2171307-69-8 (2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid
• CAS No: 2171307-69-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6409983
• PubChem ID: 165558591
• Update Time: 2025-05-25

2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid
• EN300-1474043
• 2171307-69-8
• 2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C28H32N2O5/c31-26(32)16-20-9-6-14-30(20)27(33)18-7-5-8-19(15-18)29-28(34)35-17-25-23-12-3-1-10-21(23)22-11-2-4-13-24(22)25/h1-4,10-13,18-20,25H,5-9,14-17H2,(H,29,34)(H,31,32)/t18?,19?,20-/m0/s1
• InChI Key： FNEYSSDZBWQYEJ-MHJFOBGBSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid

2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid

The compound 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid (CAS No. 2171307-69-8) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is particularly notable for its role as a building block in the construction of complex peptide structures, leveraging its unique stereochemistry and functional groups to facilitate precise molecular assembly.

At its core, this molecule incorporates a cyclohexane ring system, which provides structural rigidity and contributes to its stability. The pyrrolidine moiety further enhances its versatility, enabling it to participate in a wide range of chemical reactions. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is a hallmark of modern peptide synthesis, serving as an excellent protecting group for amino acids during solid-phase synthesis.

Recent advancements in peptide synthesis have underscored the importance of this compound in constructing bioactive molecules with high precision. Researchers have utilized its unique properties to develop novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that peptides derived from this compound can modulate protein-protein interactions, offering potential therapeutic benefits in treating conditions like Alzheimer's disease.

The stereochemistry of this compound, particularly the S-configured pyrrolidine ring, plays a critical role in determining its biological activity. This configuration ensures proper alignment of functional groups during peptide assembly, which is essential for achieving the desired pharmacological effects. Recent research has also explored the use of this compound in the synthesis of macrocyclic peptides, which exhibit potent antimicrobial and anticancer activities.

In terms of synthesis, this compound is typically prepared via a multi-step process involving the coupling of amino acids with Fmoc protection. The use of chiral resolution techniques ensures the correct stereochemistry at the pyrrolidine center. Recent innovations in asymmetric catalysis have further streamlined its production, making it more accessible for large-scale applications.

The application of 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylacetic acid extends beyond traditional peptide synthesis. It has also found utility in the development of peptidomimetics and bioconjugates, where its structural diversity enables the creation of molecules with novel biological functions. For example, conjugation with nanoparticles has been explored for targeted drug delivery systems.

Looking ahead, ongoing research aims to further optimize the synthesis and application of this compound. Advances in computational chemistry are providing deeper insights into its molecular interactions, paving the way for the design of more effective therapeutic agents. Additionally, green chemistry approaches are being implemented to reduce environmental impact during its production.

In conclusion, 2-(2S)-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-2-ylic acid (CAS No. 2171307698) stands as a testament to the ingenuity and precision required in modern medicinal chemistry. Its role as a key building block in peptide synthesis continues to drive innovation across various biomedical applications, ensuring its relevance in both academic and industrial settings.